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Introduction

BODIPY™ FL-EDA (4,4-Difluoro-5,7-Dimethyl-4-Bora-3a,4a-Diaza-s-Indacene-3-Propionyl
Ethylenediamine) is a highly versatile and robust fluorescent probe belonging to the boron-
dipyrromethene (BODIPY) class of dyes. Characterized by its bright green fluorescence, high
quantum yield, and remarkable photostability, BODIPY FL-EDA has emerged as an essential
tool in cellular biology, diagnostics, and drug discovery.[1][2][3] Its key feature is a terminal
primary amine, which allows for covalent conjugation to a wide array of biomolecules, making it
an ideal probe for quantifying and visualizing specific cellular components and processes.[4][5]

This guide provides an in-depth overview of the technical properties, applications, and detailed
experimental protocols for utilizing BODIPY FL-EDA in cellular imaging and analysis.

Core Properties and Characteristics

BODIPY FL-EDA exhibits exceptional photophysical properties that make it superior to
traditional green fluorophores like fluorescein. Its fluorescence is relatively insensitive to
changes in pH and solvent polarity, ensuring reliable performance in complex biological
environments.[3][6][7] The dye's sharp absorption and emission peaks contribute to a high
signal-to-noise ratio in imaging applications.[8]

Photophysical and Chemical Data
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The quantitative properties of BODIPY FL-EDA are summarized in the table below, providing a

clear reference for experimental design.

Property Value Reference(s)
Excitation Maximum (Aex) ~500-503 nm [21[4119]
Emission Maximum (Aem) ~510-512 nm [2][41[9]

Molar Extinction Coefficient (g) >80,000 cm~—1M1

[719]

Fluorescence Quantum Yield )
Approaching 1.0

[1]t71e]

(@)

Molecular Formula C16H21BF2N4O

Molecular Weight 334.17 g/mol

Purity >98% (via HPLC) [2]
Solubility Soluble in DMSO, DMF, 1]

Methanol

Mechanism of Action and Labeling Chemistry

BODIPY FL-EDA functions as a labeling reagent. Its utility stems from the reactive primary

amine on the ethylenediamine linker, which can be covalently coupled to various functional

groups on target biomolecules.

The most common applications involve:

o Carboxylic Acids: In the presence of a carbodiimide activator like EDC (1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide), the primary amine of BODIPY FL-EDA readily forms a

stable amide bond with carboxylic acid groups found on proteins or metabolites like ATP.[10]

o Aldehydes and Ketones: The probe can react with aldehydes and ketones to form a

reversible Schiff base, which can be stabilized through reduction to a secondary amine.[4]

This covalent labeling allows for the sensitive detection and quantification of the target

molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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